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Compound Name: 2,2'-Dinitrobibenzyl

Cat. No.: B146402 Get Quote

Introduction

2,2'-Dinitrobibenzyl is a dinitroaromatic compound that serves as a crucial intermediate in the

synthesis of various pharmacologically active molecules.[1][2] While not extensively studied for

its own therapeutic effects, its role as a precursor to established drugs, such as the

anticonvulsant Carbamazepine, underscores its importance in medicinal chemistry.[1][2][3]

Furthermore, the broader class of nitro-containing compounds has demonstrated a wide

spectrum of biological activities, including antimicrobial and anticancer effects, suggesting

potential, yet unexplored, avenues for 2,2'-Dinitrobibenzyl and its derivatives.[4][5]

These application notes provide an overview of the established use of 2,2'-Dinitrobibenzyl as

a synthetic intermediate and explore its hypothetical potential as a lead compound in drug

discovery based on the known bioactivities of related molecules. Detailed experimental

protocols for its synthesis and its conversion to other key intermediates are also presented.

I. Established Application: Intermediate in
Carbamazepine Synthesis
The primary and most well-documented application of 2,2'-Dinitrobibenzyl in medicinal

chemistry is as a key intermediate in the industrial synthesis of Carbamazepine, a first-line

antiepileptic drug.[1][2][6] The synthesis involves the reduction of the nitro groups of 2,2'-
Dinitrobibenzyl to form 2,2'-diaminobibenzyl, which is then cyclized to form the core structure

of Carbamazepine.[3]
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Logical Relationship: Synthesis of Carbamazepine from 2,2'-Dinitrobibenzyl
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2,2'-Dinitrobibenzyl

Reduction

e.g., Catalytic Hydrogenation

2,2'-Diaminobibenzyl

Cyclization

e.g., PPA, high temp.

Iminobibenzyl (10,11-Dihydro-5H-dibenzo[b,f]azepine)

Dehydrogenation

e.g., Pd/C

Carbamazepine (5H-Dibenzo[b,f]azepine-5-carboxamide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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